Cas no 87-11-6 (Thiolutin)

Thiolutin structure
Thiolutin structure
Product Name:Thiolutin
CAS No:87-11-6
MF:C8H8N2O2S2
MW:228.291318893433
MDL:MFCD01076610
CID:724058
Update Time:2024-10-26

Thiolutin Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(4,5-dihydro-4-methyl-5-oxo-1,2-dithiolo[4,3-b]pyrrol-6-yl)-
    • Thiolutin
    • 3-Acetamido-5-methylpyrrolin-4-one(4,3-d)-1,2-dithiole
    • 6-(Acetylamino)-4-methyl-1,
    • 6-Acetamido-4-methyl-1,2-dithiolo(4,3-b)pyrrol-5(4H)-one
    • 6-Acetamido-4-methyl-1,2-dithiolo<4,3-b>pyrrol-5(4H)-on
    • 6-acetylamino-4-methyl-4H-[1,2]dithiolo[4,3-b]pyrrol-5-one
    • Acetopyrrothin
    • Acetopyrrothine
    • N-(4-Methyl-5-oxo-4,5-dihydro-[1,2]dithiolo[4,3-b]pyrrol-6-yl)-acetamid
    • N-(4-methyl-5-oxo-4,5-dihydro-[1,2]dithiolo[4,3-b]pyrrol-6-yl)-acetamide
    • 3-Acetamido-5-methylpyrrolin-4-one[4,3-d]-1,2-dithiole
    • N-(4,5-Dihydro-4-methyl-5-oxo-1,2-dithiolo[4,3-b]pyrrol-6-yl)acetamide
    • NSC 3927
    • 1,2-Dithiolo[4,3-b]pyrrol-5(4H)-one, 6-acetamido-4-methyl- (6CI, 7CI)
    • 1,2-Dithiolo[4,3-b]pyrrole, acetamide deriv. (ZCI)
    • N-(4,5-Dihydro-4-methyl-5-oxo-1,2-dithiolo[4,3-b]pyrrol-6-yl)acetamide (ACI)
    • MDL： MFCD01076610
    • Inchi： 1S/C8H8N2O2S2/c1-4(11)9-6-7-5(3-13-14-7)10(2)8(6)12/h3H,1-2H3,(H,9,11)
    • InChI Key： MHMRAFONCSQAIA-UHFFFAOYSA-N
    • SMILES： O=C(C)NC1=C2C(=CSS2)N(C)C1=O

Computed Properties

  • Exact Mass: 228.00300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.6
  • Topological Polar Surface Area: 100

Experimental Properties

  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 273-276 ºC
  • Boiling Point: 200°C (rough estimate)
  • Refractive Index: 1.5690 (estimate)
  • Solubility: Slightly soluble (2.7 g/l) (25 º C),
  • PSA: 107.58000
  • LogP: 1.64450
  • Sensitiveness: Sensitive to light

Thiolutin Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H300
  • Warning Statement： P264,P301+P310
  • Hazardous Material transportation number：UN 2811 6.1/PG 2
  • WGK Germany：3
  • Hazard Category Code： R28
  • Safety Instruction： S45
  • RTECS：JP1355000
  • Hazardous Material Identification： T+
  • Toxicity：LD50 in mice (mg/kg): 25 s.c.; 25 orally (Seneca)
  • HazardClass：6.1
  • PackingGroup：Ⅱ
  • Storage Condition：Sealed in dry,Store in freezer, under -20°C(BD106007)
  • Risk Phrases：R28

Thiolutin Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Thiolutin Production Method

Production Method 1

142705-66-6 142705-66-6
87-11-6 87-11-6
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ,  Dichloromethane
Reference
Condensed 1,2-dithioles. I. Synthesis of thiolutine and related compounds
Stachel, Hans Dietrich; et al, Liebigs Annalen der Chemie, 1992, (5), 473-80

Production Method 2

608131-96-0 608131-96-0
87-11-6 87-11-6
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Water
Reference
Dithiolopyrrolones are Prochelators that are Activated by Glutathione
Albini, Francesca; et al, Chemistry - A European Journal, 2023, 29(4),

Production Method 3

139101-88-5 139101-88-5
87-11-6 87-11-6
Reaction Conditions
1.1 -
2.1 Reagents: Lithium iodide Solvents: Pyridine
Reference
Condensed 1,2-dithioles. I. Synthesis of thiolutine and related compounds
Stachel, Hans Dietrich; et al, Liebigs Annalen der Chemie, 1992, (5), 473-80

Production Method 4

928150-81-6 928150-81-6
87-11-6 87-11-6
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide
2.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Water
Reference
Dithiolopyrrolones are Prochelators that are Activated by Glutathione
Albini, Francesca; et al, Chemistry - A European Journal, 2023, 29(4),

Production Method 5

87-11-6 87-11-6
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene
2.1 Reagents: Nitric acid
3.1 Reagents: Sodium dithionite Solvents: Acetic anhydride
4.1 Reagents: Lithium iodide Solvents: Pyridine
Reference
Condensed 1,2-dithioles. I. Synthesis of thiolutine and related compounds
Stachel, Hans Dietrich; et al, Liebigs Annalen der Chemie, 1992, (5), 473-80

Production Method 6

4998-57-6 4998-57-6
87-11-6 87-11-6
482656-54-2 482656-54-2
Reaction Conditions
1.1 Reagents: Glucose ,  Calcium carbonate ,  Sodium hydroxide ,  Sulfuric acid magnesium salt (1:1) ,  Sodium chloride ,  Dipotassium phosphate ,  Monopotassium phosphate ,  Ammonium sulfate Solvents: Water ;  72 h, pH 7.0, 30 °C
Reference
Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137
Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429

Production Method 7

56-86-0 56-86-0
87-11-6 87-11-6
482656-54-2 482656-54-2
482656-55-3 482656-55-3
112843-01-3 112843-01-3
Reaction Conditions
1.1 Reagents: Glucose ,  Calcium carbonate ,  Sodium hydroxide ,  Sulfuric acid magnesium salt (1:1) ,  Sodium chloride ,  Dipotassium phosphate ,  Monopotassium phosphate ,  Ammonium sulfate Solvents: Water ;  72 h, pH 7.0, 30 °C
Reference
Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137
Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429

Production Method 8

139102-08-2 139102-08-2
87-11-6 87-11-6
Reaction Conditions
1.1 Reagents: Lithium iodide Solvents: Pyridine
Reference
Condensed 1,2-dithioles. I. Synthesis of thiolutine and related compounds
Stachel, Hans Dietrich; et al, Liebigs Annalen der Chemie, 1992, (5), 473-80

Production Method 9

87-11-6 87-11-6
Reaction Conditions
1.1 Reagents: Potassium bicarbonate Solvents: Ethanol ,  Methanol
Reference
Total synthesis of the antibiotics thiolutin and holomycin. II. Improved introduction of mercapto groups into pyrrolones
Schmidt, Ulrich, Chemische Berichte, 1964, 97(5), 1511-12

Production Method 10

56-89-3 56-89-3
87-11-6 87-11-6
Reaction Conditions
1.1 Reagents: Glucose ,  Calcium carbonate ,  Sodium hydroxide ,  Sulfuric acid magnesium salt (1:1) ,  Sodium chloride ,  Dipotassium phosphate ,  Monopotassium phosphate ,  Ammonium sulfate Solvents: Water ;  72 h, pH 7.0, 30 °C
Reference
Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137
Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429

Production Method 11

59-92-7 59-92-7
87-11-6 87-11-6
Reaction Conditions
1.1 Reagents: Glucose ,  Calcium carbonate ,  Sodium hydroxide ,  Sulfuric acid magnesium salt (1:1) ,  Sodium chloride ,  Dipotassium phosphate ,  Monopotassium phosphate ,  Ammonium sulfate Solvents: Water ;  72 h, pH 7.0, 30 °C
Reference
Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137
Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429

Production Method 12

139101-80-7 139101-80-7
87-11-6 87-11-6
Reaction Conditions
1.1 -
2.1 Reagents: Bromine Solvents: Acetic acid ,  Dichloromethane
Reference
Condensed 1,2-dithioles. I. Synthesis of thiolutine and related compounds
Stachel, Hans Dietrich; et al, Liebigs Annalen der Chemie, 1992, (5), 473-80

Production Method 13

87-11-6 87-11-6
Reaction Conditions
1.1 Reagents: Sodium dithionite Solvents: Acetic anhydride
2.1 Reagents: Lithium iodide Solvents: Pyridine
Reference
Condensed 1,2-dithioles. I. Synthesis of thiolutine and related compounds
Stachel, Hans Dietrich; et al, Liebigs Annalen der Chemie, 1992, (5), 473-80

Production Method 14

139101-74-9 139101-74-9
87-11-6 87-11-6
Reaction Conditions
1.1 Reagents: Nitric acid
2.1 Reagents: Sodium dithionite Solvents: Acetic anhydride
3.1 Reagents: Lithium iodide Solvents: Pyridine
Reference
Condensed 1,2-dithioles. I. Synthesis of thiolutine and related compounds
Stachel, Hans Dietrich; et al, Liebigs Annalen der Chemie, 1992, (5), 473-80

Production Method 15

139101-95-4 139101-95-4
87-11-6 87-11-6
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ,  Dichloromethane
2.1 -
3.1 Reagents: Lithium iodide Solvents: Pyridine
Reference
Condensed 1,2-dithioles. I. Synthesis of thiolutine and related compounds
Stachel, Hans Dietrich; et al, Liebigs Annalen der Chemie, 1992, (5), 473-80

Production Method 16

63-91-2 63-91-2
87-11-6 87-11-6
482656-54-2 482656-54-2
482656-55-3 482656-55-3
Reaction Conditions
1.1 Reagents: Glucose ,  Calcium carbonate ,  Sodium hydroxide ,  Sulfuric acid magnesium salt (1:1) ,  Sodium chloride ,  Dipotassium phosphate ,  Monopotassium phosphate ,  Ammonium sulfate Solvents: Water ;  72 h, pH 7.0, 30 °C
Reference
Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137
Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429

Production Method 17

147-85-3 147-85-3
87-11-6 87-11-6
482656-54-2 482656-54-2
482656-55-3 482656-55-3
112843-01-3 112843-01-3
Reaction Conditions
1.1 Reagents: Glucose ,  Calcium carbonate ,  Sodium hydroxide ,  Sulfuric acid magnesium salt (1:1) ,  Sodium chloride ,  Dipotassium phosphate ,  Monopotassium phosphate ,  Ammonium sulfate Solvents: Water ;  72 h, pH 7.0, 30 °C
Reference
Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137
Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429

Production Method 18

583-93-7 583-93-7
87-11-6 87-11-6
39859-18-2 39859-18-2
482656-54-2 482656-54-2
482656-55-3 482656-55-3
112843-01-3 112843-01-3
Reaction Conditions
1.1 Reagents: Glucose ,  Calcium carbonate ,  Sodium hydroxide ,  Sulfuric acid magnesium salt (1:1) ,  Sodium chloride ,  Dipotassium phosphate ,  Monopotassium phosphate ,  Ammonium sulfate Solvents: Water ;  72 h, pH 7.0, 30 °C
Reference
Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137
Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429

Production Method 19

657-27-2 657-27-2
87-11-6 87-11-6
39859-18-2 39859-18-2
482656-54-2 482656-54-2
482656-55-3 482656-55-3
112843-01-3 112843-01-3
Reaction Conditions
1.1 Reagents: Glucose ,  Calcium carbonate ,  Sodium hydroxide ,  Sulfuric acid magnesium salt (1:1) ,  Sodium chloride ,  Dipotassium phosphate ,  Monopotassium phosphate ,  Ammonium sulfate Solvents: Water ;  72 h, pH 7.0, 30 °C
Reference
Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137
Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429

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